Cas no 877632-69-4 (N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 877632-69-4
• MF: C₂₄H₂₄FN₃O₄
• MW: 437.46346950531
• CID: 6031635
• PubChem ID: 16809882
• Update Time: 2025-07-15

N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-2H-1,3-benzodioxole-5-carboxamide
• N-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-1,3-benzodioxole-5-carboxamide
• AKOS024653691
• N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide
• N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-2H-1,3-benzodioxole-5-carboxamide
• BDBM70145
• MLS001235396
• F2504-0265
• CHEMBL1477684
• cid_16809882
• HMS3022L15
• N-[2-[4-(4-fluorophenyl)-1-piperazinyl]-2-(2-furanyl)ethyl]-1,3-benzodioxole-5-carboxamide
• N-[2-[4-(4-fluorophenyl)piperazino]-2-(2-furyl)ethyl]-piperonylamide
• 877632-69-4
• SMR000808280

• Inchi： 1S/C24H24FN3O4/c25-18-4-6-19(7-5-18)27-9-11-28(12-10-27)20(21-2-1-13-30-21)15-26-24(29)17-3-8-22-23(14-17)32-16-31-22/h1-8,13-14,20H,9-12,15-16H2,(H,26,29)
• InChI Key： GDKVXHJZJGRYNQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NCC(N3CCN(C4=CC=C(F)C=C4)CC3)C3=CC=CO3)=O)C=C2OC1

Computed Properties

• Exact Mass: 437.17508442g/mol
• Monoisotopic Mass: 437.17508442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Analysis of N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 877632-69-4)

The compound N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 877632-69-4) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry. Its unique combination of a piperazine core, fluorophenyl moiety, and benzodioxole group makes it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential interactions with neurotransmitter receptors, which could pave the way for novel therapeutic agents targeting neurological disorders.

One of the most intriguing aspects of N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-2H-1,3-benzodioxole-5-carboxamide is its structural similarity to known psychoactive compounds. However, it is crucial to emphasize that this molecule is strictly for research purposes and not intended for human consumption. Recent studies have explored its binding affinity to serotonin receptors, which are critical in regulating mood, cognition, and behavior. This has led to a surge in interest among scientists investigating neurodegenerative diseases and mental health disorders.

The synthesis of CAS No. 877632-69-4 involves a multi-step process that highlights the importance of organic synthesis techniques. The incorporation of the furan-2-yl group and the 4-fluorophenyl segment requires precise control over reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for further research.

In the context of current scientific trends, N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-2H-1,3-benzodioxole-5-carboxamide aligns with the growing demand for targeted drug delivery systems. Its modular structure allows for potential modifications to enhance bioavailability and receptor specificity. This is particularly relevant given the increasing focus on personalized medicine and the need for compounds that can be tailored to individual patient profiles.

Another area of interest is the environmental impact of such compounds. While CAS No. 877632-69-4 is primarily used in controlled laboratory settings, its biodegradability and ecotoxicological profile are subjects of ongoing research. Scientists are keen to understand how such molecules behave in the environment, especially in light of global concerns about pharmaceutical pollution and sustainable chemistry.

From a commercial perspective, the demand for high-purity N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-2H-1,3-benzodioxole-5-carboxamide is on the rise, driven by its potential applications in drug discovery and pharmaceutical development. Suppliers and manufacturers are investing in advanced synthetic methodologies to meet the needs of research institutions and pharmaceutical companies. This compound is often listed in chemical databases and research catalogs, making it accessible to scientists worldwide.

In conclusion, N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 877632-69-4) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structure, combined with its potential therapeutic applications, makes it a subject of ongoing research. As scientific understanding of this compound deepens, it may contribute to breakthroughs in treating complex neurological and psychiatric conditions, aligning with the broader goals of advancing human health and scientific innovation.